Cas no 942-13-2 (Benzoic acid, 2-methyl-, 1-methylethyl ester)

Benzoic acid, 2-methyl-, 1-methylethyl ester structure
942-13-2 structure
Product name:Benzoic acid, 2-methyl-, 1-methylethyl ester
CAS No:942-13-2
MF:C11H14O2
MW:178.22800
CID:752365
PubChem ID:11095198

Benzoic acid, 2-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-methyl-, 1-methylethyl ester
    • propan-2-yl 2-methylbenzoate
    • 2-Methyl-benzoesaeure-isopropylester
    • 2-methyl-benzoic acid isopropyl ester
    • 2-propyl o-toluate
    • 2-Toluylsaeure-isopropylester
    • isopropyl 2-methylbenzoate
    • isopropyl o-methylbenzoate
    • o-toluic acid isopropyl ester
    • 942-13-2
    • DTXSID50454978
    • Q63393350
    • SCHEMBL277670
    • Isopropylalkohol-Methylbenzoat
    • AKOS008948238
    • ISOPROPYL ORTHO TOLUATE
    • ISOPROPYL ORTHO TOLUATE (1,1,1,3,3,3-D6)
    • ISOPROPYL ORTHO TOLUATE (2-D1)
    • ISOPROPYL ORTHO TOLUATE (ALPHA,ALPHA,ALPHA-D3)
    • ISOPROPYL ORTHO TOLUATE (1,1,1,2,3,3,3-D7)
    • Inchi: InChI=1S/C11H14O2/c1-8(2)13-11(12)10-7-5-4-6-9(10)3/h4-8H,1-3H3
    • InChI Key: GKOTWEXRHKVLLK-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1C(=O)OC(C)C

Computed Properties

  • Exact Mass: 178.09900
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 3.5

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.56020

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